Cas no 1478595-38-8 (4-Amino-3-ethyl-1-methyl-1h-pyrazol-5-ol)

4-Amino-3-ethyl-1-methyl-1H-pyrazol-5-ol is a heterocyclic organic compound featuring a pyrazole core substituted with amino, ethyl, methyl, and hydroxyl functional groups. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The presence of both amino and hydroxyl groups enhances its reactivity, enabling participation in condensation and coupling reactions. Its ethyl and methyl substituents contribute to favorable solubility and stability under various conditions. The compound is valued for its role in developing biologically active molecules, including potential therapeutic agents. Proper handling and storage are recommended due to its reactive nature. Analytical methods such as HPLC and NMR confirm its purity and structural integrity.
4-Amino-3-ethyl-1-methyl-1h-pyrazol-5-ol structure
1478595-38-8 structure
Product Name:4-Amino-3-ethyl-1-methyl-1h-pyrazol-5-ol
CAS No:1478595-38-8
MF:C6H11N3O
MW:141.171040773392
CID:5747904
PubChem ID:66014666
Update Time:2025-05-20

4-Amino-3-ethyl-1-methyl-1h-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

    • CS-0353767
    • AKOS015356823
    • EN300-1239141
    • 1478595-38-8
    • 4-amino-3-ethyl-1-methyl-1H-pyrazol-5-ol
    • 4-Amino-3-ethyl-1-methyl-1h-pyrazol-5-ol
    • Inchi: 1S/C6H11N3O/c1-3-4-5(7)6(10)9(2)8-4/h8H,3,7H2,1-2H3
    • InChI Key: AMTOSGXZZADFQQ-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(CC)NN1C)N

Computed Properties

  • Exact Mass: 141.090211983g/mol
  • Monoisotopic Mass: 141.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 58.4Ų

4-Amino-3-ethyl-1-methyl-1h-pyrazol-5-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1239141-0.05g
4-amino-3-ethyl-1-methyl-1H-pyrazol-5-ol
1478595-38-8
0.05g
$612.0 2023-05-23
Enamine
EN300-1239141-0.1g
4-amino-3-ethyl-1-methyl-1H-pyrazol-5-ol
1478595-38-8
0.1g
$640.0 2023-05-23
Enamine
EN300-1239141-0.25g
4-amino-3-ethyl-1-methyl-1H-pyrazol-5-ol
1478595-38-8
0.25g
$670.0 2023-05-23
Enamine
EN300-1239141-0.5g
4-amino-3-ethyl-1-methyl-1H-pyrazol-5-ol
1478595-38-8
0.5g
$699.0 2023-05-23
Enamine
EN300-1239141-1.0g
4-amino-3-ethyl-1-methyl-1H-pyrazol-5-ol
1478595-38-8
1g
$728.0 2023-05-23
Enamine
EN300-1239141-2.5g
4-amino-3-ethyl-1-methyl-1H-pyrazol-5-ol
1478595-38-8
2.5g
$1428.0 2023-05-23
Enamine
EN300-1239141-5.0g
4-amino-3-ethyl-1-methyl-1H-pyrazol-5-ol
1478595-38-8
5g
$2110.0 2023-05-23
Enamine
EN300-1239141-10.0g
4-amino-3-ethyl-1-methyl-1H-pyrazol-5-ol
1478595-38-8
10g
$3131.0 2023-05-23
Enamine
EN300-1239141-50mg
4-amino-3-ethyl-1-methyl-1H-pyrazol-5-ol
1478595-38-8
50mg
$468.0 2023-10-02
Enamine
EN300-1239141-100mg
4-amino-3-ethyl-1-methyl-1H-pyrazol-5-ol
1478595-38-8
100mg
$490.0 2023-10-02

Additional information on 4-Amino-3-ethyl-1-methyl-1h-pyrazol-5-ol

Introduction to 4-Amino-3-ethyl-1-methyl-1H-pyrazol-5-ol (CAS No. 1478595-38-8)

4-Amino-3-ethyl-1-methyl-1H-pyrazol-5-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1478595-38-8, belongs to the pyrazole class of molecules, which are known for their broad spectrum of pharmacological applications. Pyrazoles serve as versatile scaffolds in drug design, contributing to the development of novel therapeutic agents targeting various diseases.

The molecular structure of 4-Amino-3-ethyl-1-methyl-1H-pyrazol-5-ol consists of a five-membered ring containing two nitrogen atoms, with substituents at the 3rd, 4th, and 5th positions. The presence of an amino group (–NH₂) at the 4th position and ethyl (–CH₂CH₃) and methyl (–CH₃) groups at the 3rd and 1st positions, respectively, imparts distinct chemical reactivity and biological functionality. This arrangement allows for further derivatization, making it a valuable intermediate in synthetic chemistry and drug discovery.

In recent years, there has been a surge in research focused on developing new therapeutic strategies for chronic and infectious diseases. 4-Amino-3-ethyl-1-methyl-1H-pyrazol-5-ol has emerged as a promising candidate due to its ability to interact with biological targets in multiple ways. The pyrazole core is particularly adept at binding to enzymes and receptors, which is crucial for modulating physiological processes. Additionally, the compound's structural flexibility enables it to be modified into more complex derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 4-Amino-3-ethyl-1-methyl-1H-pyrazol-5-ol is its potential in anti-inflammatory applications. Inflammatory processes are central to many pathological conditions, including autoimmune diseases and chronic infections. Preliminary studies have suggested that pyrazole derivatives can inhibit key inflammatory pathways by modulating cytokine production and enzymatic activity. The amino group in 4-Amino-3-ethyl-1-methyl-1H-pyrazol-5-ol serves as a site for hydrogen bonding interactions with target proteins, enhancing its binding affinity and efficacy.

Furthermore, the compound has shown promise in antimicrobial research. Antibiotic resistance is a growing global health concern, necessitating the discovery of novel antimicrobial agents. The unique structural features of 4-Amino-3-ethyl-1-methyl-1H-pyrazol-5-ol contribute to its ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. This makes it a valuable candidate for developing next-generation antibiotics that can combat resistant strains.

The synthesis of 4-Amino-3-ethyl-1-methyl-1H-pyrazol-5-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, are employed to introduce the desired functional groups while maintaining structural integrity. The efficiency of these synthetic routes is crucial for large-scale production, which is essential for both preclinical studies and commercial applications.

Recent advancements in computational chemistry have further enhanced the understanding of 4-Amino-3 ethyl -1 methyl -1 H pyrazol -5 ol's pharmacokinetic properties. Molecular docking simulations and quantum mechanical calculations allow researchers to predict how the compound interacts with biological targets at an atomic level. This computational approach not only accelerates the drug discovery process but also provides insights into potential side effects and mechanisms of action.

In clinical settings, 4-Amino -3 ethyl -1 methyl -1 H pyrazol -5 ol is being evaluated in preclinical trials for its potential therapeutic benefits. These trials aim to assess its safety profile, dosage requirements, and efficacy in treating various conditions. The results from these studies are critical for determining whether the compound can transition from laboratory research to clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research agenda.

The versatility of 4-Amino -3 ethyl -1 methyl -1 H pyrazol -5 ol extends beyond its direct application as a therapeutic agent. It serves as a building block for more complex molecules designed to target specific disease pathways. For instance, by incorporating additional functional groups or modifying existing ones, researchers can generate derivatives with improved solubility, bioavailability, or target specificity. This modular approach underscores the importance of foundational compounds like 4-Amino -3 ethyl -1 methyl -1 H pyrazol -5 ol in drug development pipelines.

The environmental impact of synthesizing and utilizing 4-Amino -3 ethyl -1 methyl -1 H pyrazol -5 ol is also a consideration in modern pharmaceutical research. Sustainable synthetic methods are being explored to minimize waste generation and reduce energy consumption during production processes. Green chemistry principles are being integrated into drug development strategies to ensure that new compounds meet both efficacy and environmental standards.

Future directions in research on 4-Amino -3 ethyl -1 methyl -1 H pyrazol -5 ol include exploring its potential in combination therapies with other drugs or small molecules. Combination therapy is often more effective than single-agent treatment because it can target multiple aspects of a disease simultaneously or enhance overall treatment efficacy while reducing side effects. Investigating synergistic effects between 4-Amino -3 ethyl -1 methyl -1 H pyrazol -5 ol and existing therapeutics could lead to innovative treatment regimens for patients suffering from various illnesses.

In conclusion,4-Amino – 3 ethyl – 1 methyl – 1 h –pyrazol – 5 ol (CAS No .1478595–38–8) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health . Its unique structural features , potential biological activities ,and synthetic accessibility make it an invaluable asset in drug discovery efforts . As research continues ,this compound promises to contribute substantially toward addressing unmet medical needs through innovative therapeutic solutions .

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited